Cas no 1083424-35-4 (2-(3-Methyl-1,2,4-oxadiazol-5-yl)methoxyacetic Acid)

• Product Name: 2-(3-Methyl-1,2,4-oxadiazol-5-yl)methoxyacetic Acid
• CAS No: 1083424-35-4
• MF: C₆H₈N₂O₄
• MW: 172.138721466064
• CID: 4570623
• PubChem ID: 54593302
• Update Time: 2024-03-01

2-(3-Methyl-1,2,4-oxadiazol-5-yl)methoxyacetic Acid Chemical and Physical Properties

Names and Identifiers

• 2-[(3-methyl-1,2,4-oxadiazol-5-yl)methoxy]acetic acid
• Acetic acid, 2-[(3-methyl-1,2,4-oxadiazol-5-yl)methoxy]-
• 2-(3-Methyl-1,2,4-oxadiazol-5-yl)methoxyacetic Acid

• Inchi： 1S/C6H8N2O4/c1-4-7-5(12-8-4)2-11-3-6(9)10/h2-3H2,1H3,(H,9,10)
• InChI Key： HCLXDMHMZNTZMP-UHFFFAOYSA-N
• SMILES： C(O)(=O)COCC1ON=C(C)N=1

Computed Properties

• Exact Mass: 172.04840674g/mol
• Monoisotopic Mass: 172.04840674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 85.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles